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For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-aminophenyl)-2,4-dichlorobenzamide (CAS No. 293737-92-5) is a multifaceted organic
compound that, while not extensively documented, holds considerable potential in medicinal
chemistry and materials science. Its structure, which combines a dichlorinated benzoyl group
with an aminophenyl moiety, suggests a range of possible biological activities and applications
as a synthetic intermediate. This guide provides a comprehensive overview of its chemical
properties, a detailed, plausible synthesis protocol, and an exploration of its prospective, yet
unverified, biological significance based on the known activities of structurally analogous
compounds. The information herein is intended to serve as a foundational resource for
researchers initiating studies on this compound.

Chemical Identity and Properties

N-(3-aminophenyl)-2,4-dichlorobenzamide is a member of the benzamide class of
compounds, characterized by an amide linkage between a 2,4-dichlorobenzoyl group and a 3-
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aminophenyl group.

Property Value Source
CAS Number 293737-92-5 [1]
Molecular Formula C13H10CI2N20 [1]
Molecular Weight 281.14 g/mol [1]
Predicted Boiling Point 385.9+42.0°C [2]
Predicted Density 1.445 + 0.06 g/cm?3 [2]

Plausible Synthesis Pathway

While specific literature detailing the synthesis of N-(3-aminophenyl)-2,4-dichlorobenzamide
is scarce, a reliable two-step synthetic route can be proposed based on established amide
chemistry. This pathway involves the initial formation of a nitro-intermediate, followed by the
reduction of the nitro group to the desired primary amine.
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Step 1: Acylation

Step 2: Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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